BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for H-89
Dihydrochloride Hydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-89 dihydrochloride hydrate

Cat. No.: B1255374

Introduction

H-89 dihydrochloride hydrate is a potent, cell-permeable, and selective inhibitor of CAMP-
dependent protein kinase A (PKA).[1][2] It functions as an ATP-competitive inhibitor of the PKA
catalytic subunit.[3] Due to its critical role in the cAMP signaling pathway, H-89 is an
indispensable tool in cellular biology and pharmacology for dissecting PKA-mediated
processes such as gene expression, cell proliferation, and apoptosis.[2] While highly selective
for PKA (with an ICso of approximately 48-135 nM), it is important to note that at higher
concentrations, H-89 can inhibit other kinases, including S6K1, MSK1, and ROCK-II.[4][5]
These application notes provide detailed protocols for the proper dissolution and use of H-89

for experimental research.

Data Presentation

Quantitative data for H-89 dihydrochloride hydrate is summarized below for easy reference.

Table 1: Chemical and Physical Properties
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Property

Value

Chemical Name

N-[2-(p-Bromocinnamylamino)ethyl]-5-

isoquinolinesulfonamide dihydrochloride hydrate

Molecular Formula

C20H20BrNz02S - 2HCI - xH20

Molecular Weight 519.28 g/mol (anhydrous basis)[1]
CAS Number 130964-39-5
Appearance Off-white powder

Primary Target

Protein Kinase A (PKA)[3][6]

Table 2: Solubility of H-89 Dihydrochloride Hydrate

Solvent Concentration

Remarks

Recommended solvent for
high-concentration stock

solutions. Use fresh,

DMSO 10 - 104 mg/mL[4] anhydrous DMSO as moisture

can reduce solubility.[7]

Sonication may aid dissolution.

[4]

Water 1- 25 mg/mL[1]

Solubility is significantly lower
than in DMSO. Warming may
be required to achieve a clear

solution.

Ethanol ~2 mg/mL

Reports on solubility are
conflicting, with some sources

indicating insolubility.[6][7]

Experimental Protocols

Protocol 1: Preparation of a 20 mM Stock Solution in DMSO
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This protocol is ideal for preparing a high-concentration stock solution for most in vitro cell
culture applications.

Materials:

+ H-89 dihydrochloride hydrate powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
 Sterile, conical-bottom polypropylene tubes

e \Vortex mixer

e Sonicator (optional)

o Calibrated analytical balance and weigh paper
Methodology:

e Calculate Required Mass: Determine the mass of H-89 powder needed. The molecular
weight (MW) on an anhydrous basis is 519.28 g/mol . To prepare 1 mL of a 20 mM stock
solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/g)
o Mass (mg) = 0.020 mol/L x 0.001 L x 519.28 g/mol x 1000 mg/g = 10.39 mg

e Weighing: Carefully weigh out 10.39 mg of H-89 dihydrochloride hydrate powder and place
it into a sterile tube.

e Dissolution:
o Aseptically add 1 mL of sterile, anhydrous DMSO to the tube containing the H-89 powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.
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» Storage and Handling:

o Aliquoting: Dispense the 20 mM stock solution into single-use, light-protected aliquots
(e.g., 20-50 pL) to avoid repeated freeze-thaw cycles.[6]

o Long-term Storage: Store aliquots at -80°C for up to one year or at -20°C for up to one
year.[4][8]

o Short-term Storage: Some sources suggest stability for up to 4 months at 4°C, though
colder temperatures are recommended for long-term preservation.

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the DMSO stock solution into a cell culture medium for
experimental use. Typical working concentrations range from 10 pM to 30 puM.[6]

Methodology:

e Thaw Stock Solution: Thaw a single aliquot of the 20 mM H-89 stock solution at room
temperature.

o Calculate Dilution: Determine the volume of stock solution needed to achieve the desired
final concentration in your cell culture medium. For example, to prepare 1 mL of medium with
a final H-89 concentration of 20 pM:

o Use the formula: M1V1 = M2V2
o (20 mM) x V1 = (0.020 mM) x (1 mL)
o V1=(0.020 MM x 1 mL) /20 mM =0.001 mL=1 pL
o This represents a 1:1000 dilution.
e Preparation:
o Add 999 puL of pre-warmed cell culture medium to a sterile tube.

o Add 1 pL of the 20 mM H-89 stock solution to the medium.
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o Mix gently by pipetting or inverting the tube.

o Application: Add the H-89-containing medium to your cells. A pre-incubation time of 30
minutes is often sufficient before adding other stimuli.[6]

Important Note: The final concentration of DMSO in the cell culture medium should typically not
exceed 0.1% (v/v) to avoid solvent-induced cytotoxicity. The 1:1000 dilution described above

results in a final DMSO concentration of 0.1%.

Visualizations
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Caption: Workflow for preparing an H-89 stock solution.
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Caption: Inhibition of the cAMP/PKA signaling pathway by H-89.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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